Cas no 957346-54-2 (3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a boronic ester derivative featuring a benzamide scaffold with a fluorine substituent at the 3-position. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The tetramethyl-1,3,2-dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The electron-withdrawing fluorine substituent can influence reactivity and regioselectivity in subsequent transformations. Its well-defined structure and compatibility with palladium catalysis make it a valuable reagent for pharmaceutical and materials science research, particularly in the development of fluorinated aromatic compounds.
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide structure
957346-54-2 structure
Product Name:3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
CAS No:957346-54-2
MF:C13H17BFNO3
MW:265.0883872509
MDL:MFCD18732743
CID:2736909
PubChem ID:67117486
Update Time:2025-06-07

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • 3-Fluoro-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)benzaMide
    • SCHEMBL1674267
    • Z2044776016
    • EN300-7365907
    • MFCD18732743
    • 957346-54-2
    • CS-0174468
    • 1-Carbamoyl-3-fluorobenzene-4-boronic Acid Pinacol Ester
    • 3-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl) benzamide
    • AKOS024438896
    • DTXSID60736459
    • UKBHJXNAIHHVEH-UHFFFAOYSA-N
    • 3-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
    • BS-24718
    • 3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • MDL： MFCD18732743
    • Inchi： 1S/C13H17BFNO3/c1-12(2)13(3,4)19-14(18-12)9-6-5-8(11(16)17)7-10(9)15/h5-7H,1-4H3,(H2,16,17)
    • InChI Key： UKBHJXNAIHHVEH-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(N)=O)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 265.12900
  • Monoisotopic Mass: 265.1285517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 62.54000
  • LogP: 2.10800

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143398-5g
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2 95%
5g
 $465.12 2023-08-31
TRC
F598638-100mg
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2
100mg
 $81.00 2023-05-18
TRC
F598638-250mg
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2
250mg
 $155.00 2023-05-18
TRC
F598638-500mg
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2
500mg
 $236.00 2023-05-18
TRC
F598638-1g
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2
1g
 $333.00 2023-05-18
abcr
AB311367-1 g
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, 95%; .
 957346-54-2 95%
1g
 €246.00 2023-04-26
abcr
AB311367-5 g
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, 95%; .
 957346-54-2 95%
5g
 €858.00 2023-04-26
eNovation Chemicals LLC
Y1263009-1g
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2 97%
1g
 $145 2024-06-07
eNovation Chemicals LLC
Y1263009-5g
3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2 97%
5g
 $395 2024-06-07
Enamine
EN300-7365907-0.05g
3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
 957346-54-2 95.0%
0.05g
 $23.0 2025-03-11

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